Cas no 518361-05-2 (1H-Pyrazole-4-carboxylic acid, 2,3-dihydro-5-nonyl-3-oxo-, ethyl ester)

• Product Name: 1H-Pyrazole-4-carboxylic acid, 2,3-dihydro-5-nonyl-3-oxo-, ethyl ester
• CAS No: 518361-05-2
• MF: C₁₅H₂₆N₂O₃
• MW: 282.378544330597
• CID: 1574907
• Update Time: 2024-08-24

1H-Pyrazole-4-carboxylic acid, 2,3-dihydro-5-nonyl-3-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylic acid, 2,3-dihydro-5-nonyl-3-oxo-, ethyl ester

• Inchi： 1S/C15H26N2O3/c1-3-5-6-7-8-9-10-11-12-13(14(18)17-16-12)15(19)20-4-2/h3-11H2,1-2H3,(H2,16,17,18)
• InChI Key： DBAKHYGUYREGRZ-UHFFFAOYSA-N
• SMILES： N1C(CCCCCCCCC)=C(C(OCC)=O)C(=O)N1

Computed Properties

• Exact Mass: 282.19448

Experimental Properties

• Density: 1.031±0.06 g/cm3(Predicted)
• PSA: 67.43
• pka: 7.80±0.70(Predicted)